Cas no 69433-58-5 (1H-Pyrazole,3-(4-chlorophenyl)-4-phenyl-)

• Product Name: 1H-Pyrazole,3-(4-chlorophenyl)-4-phenyl-
• CAS No: 69433-58-5
• MF: C₁₅H₁₁ClN₂
• MW: 254.714242219925
• CID: 507770
• Update Time: 2024-01-30

1H-Pyrazole,3-(4-chlorophenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-(4-chlorophenyl)-4-phenyl-
• DU 310042
• 1H-Pyrazole, 3-(4-chlorophenyl)-4-phenyl-

• Inchi： 1S/C15H11ClN2/c16-13-8-6-12(7-9-13)15-14(10-17-18-15)11-4-2-1-3-5-11/h1-10H,(H,17,18)
• InChI Key： QHPXYOZYEMJYFM-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=CC=C2)C(C2=CC=C(Cl)C=C2)=N1

Computed Properties

• Exact Mass: 254.06123

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Melting Point: 94-96 °C(Solv: acetic acid (64-19-7))
• Boiling Point: 421.7±33.0 °C(Predicted)
• PSA: 28.68
• pka: 12.74±0.50(Predicted)